Cas no 1607828-35-2 (2,3-Dihydro-3α-methoxynimbolide)

• Product Name: 2,3-Dihydro-3α-methoxynimbolide
• CAS No: 1607828-35-2
• Molecular Formula: C₂₈H₃₄O₈
• Molecular Weight: 498.565
• CID: 3163661
• PubChem ID: 102200378

2,3-Dihydro-3α-methoxynimbolide Properties

Names and Identifiers

• 2,3-Dihydro-3α-methoxynimbolide
• 2,3-Dihydro-3alpha-methoxynimbolide
• 2,3-Dihydro-3
• 2,3-Dihydro-3??-methoxynimbolide
• methyl 2-[(1R,2S,4R,6R,9R,10S,11R,14R,15S,18R)-6-(furan-3-yl)-14-methoxy-7,9,11,15-tetramethyl-12,16-dioxo-3,17-dioxapentacyclo[9.6.1.02,9.04,8.015,18]octadec-7-en-10-yl]acetate
• HY-N10091
• CS-0255538
• 1607828-35-2
• AKOS040763052
• A-methoxynimbolide
• DA-69643

• InChIKey： OROAUBFPFAPQMD-LPLKPKLGSA-N
• Inchi： InChI=1S/C28H34O8/c1-13-15(14-7-8-34-12-14)9-16-21(13)27(3)17(10-20(30)33-6)26(2)18(29)11-19(32-5)28(4)23(26)22(24(27)35-16)36-25(28)31/h7-8,12,15-17,19,22-24H,9-11H2,1-6H3/t15-,16-,17-,19-,22-,23-,24-,26+,27-,28-/m1/s1
• SMILES： CC1=C2C(CC1C3=COC=C3)OC4C2(C(C5(C6C4OC(=O)C6(C(CC5=O)OC)C)C)CC(=O)OC)C

Computed Properties

• Exact Mass: 498.22536804g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 498.22536804g/mol
• Heavy Atom Count: 36
• Complexity: 1050
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Boiling Point: 617.7±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 327.3±31.5 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids Limonoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Limonoids